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Abstract

This document provides a comprehensive guide for the laboratory preparation of high-purity
strontium hydroxide octahydrate [Sr(OH)2-8H20] crystals. Strontium hydroxide and its hydrated
forms are crucial reagents in various industrial and research applications, including the
refinement of beet sugar, as a stabilizer in plastics, and as a precursor for other strontium salts.
[1][2] This guide details two primary synthesis methodologies, emphasizing the chemical
principles, procedural nuances, and safety considerations necessary for obtaining well-defined
crystalline products. The protocols are designed for researchers, scientists, and professionals
in drug development who require a reliable method for producing this important alkaline earth
metal hydroxide.

Introduction: The Chemistry and Significance of
Strontium Hydroxide
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Strontium hydroxide, Sr(OH)z, is a strong base, though its solubility in water is limited
compared to alkali metal hydroxides.[3][4] It exists in anhydrous, monohydrate, and
octahydrate forms.[1][5] The octahydrate, Sr(OH)2-8H20, is the most common commercially
available form and is significantly more soluble in water than the anhydrous form.[2] Its utility
stems from its strong basicity and the unique properties of the strontium ion. A notable
characteristic of strontium hydroxide is its ability to absorb carbon dioxide from the atmosphere,
forming strontium carbonate.[1][6]

The laboratory synthesis of strontium hydroxide octahydrate is a foundational technique for
researchers exploring the chemistry of alkaline earth metals or requiring a high-purity source of
strontium ions where chloride or nitrate counter-ions are undesirable.[1] The crystallization of
the octahydrate form is particularly sensitive to temperature, a principle that is leveraged for
purification through recrystallization.

Synthesis Methodologies: Pathways to Crystalline
Strontium Hydroxide Octahydrate

Two primary and reliable methods for the laboratory preparation of strontium hydroxide
octahydrate are presented below. The choice of method may depend on the available starting
materials and the desired scale of the synthesis.

Method A: Precipitation from a Soluble Strontium Salt

This method relies on the reaction of a soluble strontium salt, such as strontium nitrate
[Sr(NO3)2], with a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[1]
[3][5] The lower solubility of strontium hydroxide in cold water allows for its precipitation.

Chemical Principle: The double displacement reaction results in the formation of insoluble
strontium hydroxide, which precipitates from the aqueous solution.

Sr(NOs)z(aq) + 2NaOH(aq) — Sr(OH)z(s) + 2NaNOs(aq)

The subsequent crystallization process involves dissolving the crude Sr(OH)2 precipitate in hot
water and allowing it to cool slowly, which favors the formation of the octahydrate crystals.

Method B: Reaction of Strontium Oxide with Water
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This is a direct synthesis method where strontium oxide (SrO) reacts with water in an
exothermic reaction to form strontium hydroxide.[7][8][9][10][11]

Chemical Principle: The reaction of a basic metal oxide with water yields the corresponding
metal hydroxide.[7][8]

SrO(s) + H20(l) - Sr(OH)z(aq)
Upon cooling the resulting solution, strontium hydroxide octahydrate crystallizes out.

Experimental Protocols
General Laboratory Requirements

o Glassware: Beakers, Erlenmeyer flasks, graduated cylinders, Buchner funnel, filter flask.

o Equipment: Magnetic stirrer with heating plate, vacuum filtration setup, analytical balance,
pH meter.

o Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

Protocol for Method A: Precipitation from Strontium
Nitrate

Materials:
Reagent Formula Molarity/Purity Quantity
Strontium Nitrate Sr(NO3)2 >99% 21.16 g
Sodium Hydroxide NaOH >98% 8.00¢g
Deionized Water H20 - ~500 mL
Procedure:

» Preparation of Reactant Solutions:
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o Dissolve 21.16 g of strontium nitrate in 200 mL of deionized water in a 500 mL beaker with
magnetic stirring.

o In a separate beaker, carefully dissolve 8.00 g of sodium hydroxide in 100 mL of deionized
water. This solution will become hot; allow it to cool to room temperature.

Precipitation:

o Slowly add the sodium hydroxide solution dropwise to the stirring strontium nitrate
solution. A fine white precipitate of strontium hydroxide will form immediately.[1][5]

Isolation of Crude Product:

o Once the addition is complete, continue stirring for 10-15 minutes to ensure the reaction
goes to completion.

o Collect the precipitate by vacuum filtration using a Blchner funnel.

o Wash the precipitate with two 50 mL portions of cold deionized water to remove the
soluble sodium nitrate byproduct.[1][5]

Recrystallization:

[¢]

Transfer the crude strontium hydroxide filter cake to a 500 mL beaker.

[e]

Add approximately 150-200 mL of deionized water and heat the suspension to boiling
while stirring. Strontium hydroxide is significantly more soluble in hot water.[2][5]

[¢]

Once the solid has dissolved, turn off the heat and cover the beaker with a watch glass.

[e]

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
maximize crystal formation.

Final Product Isolation and Drying:
o Collect the resulting strontium hydroxide octahydrate crystals by vacuum filtration.

o Wash the crystals with a small amount of ice-cold deionized water.
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o Allow the crystals to air-dry on the filter paper or in a desiccator. Do not oven-dry at high
temperatures, as this will drive off the waters of hydration.[2]

Protocol for Method B: Synthesis from Strontium Oxide

Materials:
Reagent Formula Purity Quantity
Strontium Oxide SrO >99% 10.36 g
Deionized Water H20 - ~250 mL

Procedure:

e Reaction:

o Place 200 mL of deionized water in a 500 mL beaker with a magnetic stir bar.

o Slowly and carefully add 10.36 g of strontium oxide to the water. The reaction is
exothermic and will generate heat.[8]

e Dissolution and Filtration:

o Stir the mixture until the strontium oxide has completely reacted to form strontium
hydroxide. The solution may be cloudy due to the limited solubility of strontium hydroxide
at room temperature.

o Heat the solution to boiling to dissolve the strontium hydroxide.
o If any insoluble impurities remain, perform a hot filtration to remove them.
e Crystallization:

o Cover the hot, clear solution with a watch glass and allow it to cool slowly to room
temperature.

o For maximum yield, place the beaker in an ice bath to further encourage crystallization.
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e Product Isolation and Drying:
o Collect the strontium hydroxide octahydrate crystals by vacuum filtration.
o Wash the crystals with a small portion of ice-cold deionized water.

o Air-dry the crystals on the filter paper or in a desiccator.

Visualization of the Experimental Workflow

Method B: Direct Synthesis
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Crystals
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Caption: Experimental workflows for the synthesis of strontium hydroxide octahydrate.

Safety and Handling

Strontium hydroxide is a corrosive and hazardous substance.[12][13] It can cause severe skin
burns and eye damage.[12][13][14][15] Inhalation of dust can lead to respiratory irritation.[15]
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[16]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves, and safety goggles.[12][13][14][15]

e Handling: Handle strontium hydroxide in a well-ventilated area, preferably in a fume hood, to
minimize dust inhalation.[16] Avoid direct contact with skin and eyes.[16]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes.[12][15][16] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12][13][15][16] Seek immediate medical
attention.

o Ingestion: Do NOT induce vomiting.[12][16] Rinse mouth with water and seek immediate
medical attention.

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[12][15][16]

» Storage: Store strontium hydroxide in a tightly sealed container in a cool, dry place.[12][16] It
is deliquescent, meaning it will absorb moisture from the air.

» Disposal: Dispose of strontium hydroxide and any contaminated materials in accordance
with local, state, and federal regulations.

Expected Results and Characterization

The successful synthesis will yield colorless, prismatic crystals of strontium hydroxide
octahydrate. The purity of the final product can be assessed by techniques such as titration
with a standardized acid to determine the base content or by spectroscopic methods like X-ray
diffraction (XRD) to confirm the crystal structure.

Solubility Data for Strontium Hydroxide in Water:
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Temperature (°C) Solubility ( g/100 mL)
0 0.41[2][5]

40 1.77[5]

100 21.83[2][5]

This temperature-dependent solubility is the key to successful purification by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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laboratory-synthesis-of-strontium-hydroxide-octahydrate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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